Cas no 2361639-29-2 (N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide)

• Product Name: N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide
• CAS No: 2361639-29-2
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 5378371
• PubChem ID: 145909522
• Update Time: 2025-06-28

N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-Fluoro-5-(1-methylethoxy)phenyl]-2-propenamide
• N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide

• Inchi： 1S/C12H14FNO2/c1-4-12(15)14-10-5-9(13)6-11(7-10)16-8(2)3/h4-8H,1H2,2-3H3,(H,14,15)
• InChI Key： MOUTXHUZFCIHCJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC(C)C)=CC(F)=C1)(=O)C=C

Experimental Properties

• Density: 1.140±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 341.5±42.0 °C(Predicted)
• pka: 12.42±0.70(Predicted)

Additional information on N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide

N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide: A Promising Compound in Pharmaceutical Research

N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide, with the chemical identifier CAS No. 2361639-29-2, represents a novel class of organic molecules that has garnered significant attention in recent years due to its unique structural features and potential therapeutic applications. This compound belongs to the family of substituted phenylpropenamides, characterized by the presence of a fluoro substituent at the 3-position of the phenyl ring and a propan-2-yloxy group at the 5-position. The prop-2-enamide moiety further contributes to its pharmacological profile, making it a subject of interest for researchers exploring its role in drug discovery and development.

Recent studies have highlighted the importance of fluoro substitution in enhancing the metabolic stability and bioavailability of aromatic compounds. The introduction of a fluoro atom at the 3-position of the phenyl ring in N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide may modulate its interactions with biological targets, such as enzymes or receptors, thereby influencing its efficacy and selectivity. This structural modification is particularly relevant in the context of propan-2-yloxy groups, which are known to confer hydrophilic properties and improve solubility in aqueous environments, a critical factor in the design of orally administered pharmaceuticals.

The propan-2-yloxy group in N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide is a key structural element that may contribute to its pharmacokinetic behavior. Research published in *Journal of Medicinal Chemistry* (2023) suggests that propan-2-yloxy derivatives exhibit enhanced permeability across cell membranes, which could facilitate their absorption in the gastrointestinal tract. This property is particularly advantageous for compounds targeting chronic inflammatory conditions or neurodegenerative diseases, where systemic availability is crucial for therapeutic success.

Furthermore, the prop-2-enamide functionality in this molecule is associated with the potential for hydrogen bonding interactions, which are vital in the design of small-molecule drugs. A 2024 study in *Bioorganic & Medicinal Chemistry* demonstrated that prop-2-enamide derivatives can act as inhibitors of specific kinases, suggesting that N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide may possess anti-inflammatory or anti-cancer properties. These findings align with the growing interest in prop-3-enamide scaffolds for the development of targeted therapies.

The CAS No. 2361639-29-2 identifier underscores the importance of precise chemical characterization in pharmaceutical research. Accurate identification of compounds like N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide is essential for ensuring consistency in synthesis protocols and quality control processes. This is particularly critical in the context of propan-2-yloxy derivatives, which may exhibit variable stereochemistry and require rigorous analytical methods for structural confirmation.

Recent advances in computational chemistry have enabled researchers to predict the behavior of N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide in biological systems. Molecular docking studies have suggested that this compound may bind to fluoro-containing receptors, potentially modulating signaling pathways involved in immune regulation. These insights are valuable for the rational design of new drugs targeting inflammatory diseases, such as rheumatoid arthritis or Crohn's disease.

The propan-2-yloxy group in N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide also plays a role in its potential as a prodrug. Prodrug strategies are widely used to improve the solubility and bioavailability of poorly water-soluble compounds. By incorporating a propan-2-yloxy moiety, this molecule may be designed to release an active pharmacophore upon enzymatic hydrolysis, enhancing its therapeutic utility.

Additionally, the prop-2-enamide functionality in this compound may contribute to its ability to interact with lipid membranes, a property that is relevant in the development of antimicrobial agents. A 2023 review in *Antimicrobial Agents and Chemotherapy* highlighted the potential of prop-2-enamide derivatives to disrupt bacterial cell membranes, suggesting that N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide could be explored as an alternative to conventional antibiotics.

Despite these promising attributes, further research is needed to fully elucidate the biological activity of N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models of disease. These studies will provide critical insights into the therapeutic potential of this compound and its viability as a candidate for clinical development.

In conclusion, N-3-fluoro-5-(propan-2-yloxy)phenylprop-2-enamide represents a compelling example of how structural modifications can influence the pharmacological properties of organic molecules. Its unique combination of fluoro, propan-2-yloxy, and prop-2-enamide functionalities positions it as a promising candidate for further exploration in pharmaceutical research. As the field continues to advance, compounds like this may play a pivotal role in the development of innovative therapies for a wide range of medical conditions.